Cas no 126485-87-8 (3-ethyl-3-hydroxy-2-methylpentanoic acid)

• Product Name: 3-ethyl-3-hydroxy-2-methylpentanoic acid
• CAS No: 126485-87-8
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 5892355
• PubChem ID: 13460237
• Update Time: 2025-06-12

3-ethyl-3-hydroxy-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-ethyl-3-hydroxy-2-methyl-
• 3-Ethyl-3-hydroxy-2-methylpentanoic acid
• EN300-1296927
• 126485-87-8
• CS-0296438
• AKOS011685760
• 3-ethyl-3-hydroxy-2-methylpentanoic acid

• Inchi： 1S/C8H16O3/c1-4-8(11,5-2)6(3)7(9)10/h6,11H,4-5H2,1-3H3,(H,9,10)
• InChI Key： WNHLXSHOGSKBJB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)C(CC)(O)CC

Computed Properties

• Exact Mass: 160.109944368g/mol
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.046±0.06 g/cm3(Predicted)
• Boiling Point: 273.3±23.0 °C(Predicted)
• pka: 4.44±0.31(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids

Additional information on 3-ethyl-3-hydroxy-2-methylpentanoic acid

Professional Introduction to 3-Ethyl-3-Hydroxy-2-Methylpentanoic Acid (CAS No. 126485-87-8)

3-Ethyl-3-hydroxy-2-methylpentanoic acid, a compound with the chemical formula C₇H₁₄O₃, is a heterocyclic carboxylic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 126485-87-8, is not only of academic interest but also holds potential applications in the development of novel therapeutic agents. Its structural features, which include both hydroxyl and carboxylic acid functional groups, make it a versatile intermediate in organic synthesis and a candidate for further biochemical investigation.

The molecular structure of 3-ethyl-3-hydroxy-2-methylpentanoic acid exhibits a branched aliphatic chain with a hydroxyl group at the third carbon and an ethyl substituent at the same position. This configuration imparts unique reactivity and makes it a valuable building block for more complex molecules. The presence of both polar functional groups enhances its solubility in polar solvents, facilitating its use in various chemical reactions and biological assays.

In recent years, there has been growing interest in bioactive compounds that mimic or interact with natural biological pathways. 3-Ethyl-3-hydroxy-2-methylpentanoic acid has been studied for its potential role in modulating metabolic pathways and its interactions with enzymes. Preliminary research suggests that this compound may exhibit properties relevant to liver metabolism and lipid biosynthesis, areas where understanding the role of intermediates is crucial for developing treatments for metabolic disorders.

The synthesis of 3-ethyl-3-hydroxy-2-methylpentanoic acid involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and enzymatic resolution, have been employed to optimize the production process. These methods not only improve efficiency but also minimize unwanted byproducts, making the compound more suitable for pharmaceutical applications.

One of the most compelling aspects of 3-ethyl-3-hydroxy-2-methylpentanoic acid is its potential as a prodrug or precursor for more complex pharmacophores. By serving as an intermediate, it can be transformed into derivatives with enhanced bioavailability or targeted specificity. For instance, modifications at the hydroxyl or carboxylic acid groups can alter the compound's pharmacokinetic properties, making it more effective in therapeutic contexts.

The compound's relevance extends to the field of drug discovery, where structural analogs are often screened for their biological activity. The unique combination of functional groups in 3-ethyl-3-hydroxy-2-methylpentanoic acid allows chemists to explore a wide range of modifications, leading to novel compounds with potential therapeutic benefits. This flexibility underscores its importance as a synthetic intermediate and a candidate for further research.

In academic settings, 3-ethyl-3-hydroxy-2-methylpentanoic acid is frequently used in teaching laboratories to demonstrate advanced organic synthesis techniques. Its synthesis provides students with hands-on experience in multi-step reactions, purification methods, and spectroscopic analysis. This practical exposure is invaluable for training future chemists and researchers who will contribute to the pharmaceutical industry.

The compound's properties also make it suitable for use in analytical chemistry as an internal standard or reference material. Its well-defined structure and stability under various conditions ensure accurate quantification in complex mixtures. This application highlights its importance beyond drug development, contributing to advancements in chemical analysis and quality control.

As research continues to uncover new applications for 3-ethyl-3-hydroxy-2-methylpentanoic acid, its significance in both academic and industrial settings is likely to grow. The ongoing exploration of its biological activities and synthetic utility promises to yield further insights into its potential roles in medicine and chemistry. With each new study, our understanding of this compound deepens, reinforcing its position as a key player in modern chemical research.